Cas no 78827-49-3 (1H-1,2,3-Triazole,4,5-dihydro-1-(1-methylenepentyl)-)
78827-49-3 structure
Product Name:1H-1,2,3-Triazole,4,5-dihydro-1-(1-methylenepentyl)-
CAS No:78827-49-3
MF:C8H15N3
MW:153.224801301956
CID:580862
PubChem ID:334480
Update Time:2025-04-19
1H-1,2,3-Triazole,4,5-dihydro-1-(1-methylenepentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole,4,5-dihydro-1-(1-methylenepentyl)-
- 1-hex-1-en-2-yl-4,5-dihydrotriazole
- AC1L7FGT
- NSC339717
- NSC-339717
- DTXSID60319100
- 78827-49-3
-
- Inchi: 1S/C8H15N3/c1-3-4-5-8(2)11-7-6-9-10-11/h2-7H2,1H3
- InChI Key: MECDYILSXWMFIS-UHFFFAOYSA-N
- SMILES: N1(CCN=N1)C(=C)CCCC
Computed Properties
- Exact Mass: 153.12675
- Monoisotopic Mass: 153.127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 28Ų
Experimental Properties
- Density: 1.01
- Boiling Point: 203°Cat760mmHg
- Flash Point: 76.6°C
- Refractive Index: 1.528
- PSA: 27.96
- LogP: 1.18220
1H-1,2,3-Triazole,4,5-dihydro-1-(1-methylenepentyl)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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